Cas no 2305318-06-1 (N-(6-Phenylsulfanyl-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide)

• Product Name: N-(6-Phenylsulfanyl-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide
• CAS No: 2305318-06-1
• MF: C₁₇H₁₅NO₃S
• MW: 313.370903253555
• CID: 5411659
• PubChem ID: 137924406
• Update Time: 2025-10-30

N-(6-Phenylsulfanyl-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2,3-Dihydro-7-(phenylthio)-1,4-benzodioxin-6-yl]-2-propenamide
• N-[7-(phenylsulfanyl)-2,3-dihydro-1,4-benzodioxin-6-yl]prop-2-enamide
• EN300-26595626
• N-(6-Phenylsulfanyl-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide
• Z1938120980
• 2305318-06-1

• Inchi： 1S/C17H15NO3S/c1-2-17(19)18-13-10-14-15(21-9-8-20-14)11-16(13)22-12-6-4-3-5-7-12/h2-7,10-11H,1,8-9H2,(H,18,19)
• InChI Key： SDPRTRLGWFBUCJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=CC2=C(C=C1NC(C=C)=O)OCCO2

Computed Properties

• Exact Mass: 313.07726451g/mol
• Monoisotopic Mass: 313.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.9Ų

Additional information on N-(6-Phenylsulfanyl-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide

Recent Advances in the Study of N-(6-Phenylsulfanyl-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide (CAS: 2305318-06-1)

In recent years, the compound N-(6-Phenylsulfanyl-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide (CAS: 2305318-06-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzodioxin scaffold and phenylsulfanyl moiety, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

The primary objective of recent studies has been to explore the compound's bioactivity, particularly its interaction with biological targets such as enzymes and receptors. Researchers have employed advanced techniques like X-ray crystallography and molecular docking to understand the structural basis of its activity. Preliminary findings suggest that the compound exhibits high affinity for specific protein targets, which could be leveraged for the development of novel therapeutics. These insights are crucial for optimizing its chemical structure to enhance efficacy and reduce potential side effects.

One of the key methodologies employed in recent research involves the synthesis of derivatives of N-(6-Phenylsulfanyl-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide to evaluate structure-activity relationships (SAR). These studies have revealed that modifications to the prop-2-enamide group can significantly alter the compound's biological activity. For instance, certain derivatives have demonstrated improved pharmacokinetic properties, such as enhanced solubility and metabolic stability, which are critical for drug development. These findings underscore the importance of systematic chemical modifications in optimizing lead compounds.

In addition to its potential therapeutic applications, recent research has also investigated the compound's role as a chemical probe. Its ability to selectively bind to specific biological targets makes it a valuable tool for studying cellular pathways and disease mechanisms. For example, studies have utilized this compound to investigate the role of certain enzymes in inflammatory processes, providing new insights into the molecular basis of inflammation-related diseases. Such applications highlight the dual utility of this molecule in both drug discovery and basic research.

Despite these promising developments, challenges remain in the clinical translation of N-(6-Phenylsulfanyl-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future studies. However, the progress made so far provides a solid foundation for further exploration. The integration of computational modeling, high-throughput screening, and advanced synthetic techniques is expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, the latest research on N-(6-Phenylsulfanyl-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enamide (CAS: 2305318-06-1) highlights its potential as a versatile molecule in chemical biology and medicinal chemistry. The insights gained from recent studies not only advance our understanding of its pharmacological properties but also pave the way for its application in drug discovery and disease research. Continued efforts in this area are likely to yield significant breakthroughs, contributing to the broader field of biomedical sciences.